The purpose of this study is to clarify how material flow cost accounting (MFCA) can contribute to the SDGs and indicate how to introduce it into a company. First, we undertake a literature review to examine which SDGs MFCA can potentially contribute to. We then analyse the interplay between MFCA and management decision-making on the SDGs using an MFCA-LCA integrated model. Finally, we discuss how to introduce MFCA into a company to integrate the SDGs into management decision-making with reference to the SDG Compass. The main contributions are as follows: First, we revealed that MFCA could potentially contribute to multiple goals in the SDGs. Second, we clarified that MFCA could integrate the SDGs into actual management decision-making. Third, we suggested appropriate steps for implementation, regarding how managers should introduce MFCA into the management process on the condition that it does not prioritise economic benefit over social and environmental benefits in contributing to the SDGs. Therefore, this study provides evidence that MFCA can contribute to the SDGs by integrating them into management decision-making, and suggests appropriate implementation steps for promoting the pursuance of SDGs in any company.

Increasing waste production and its disposal into the environment without treatment and resource recovery is considered as a threat to the environment and human health. This study aimed to determine the current commercial and institutional solid waste generation rates, physicochemical and compositional analyses at selected sub-cities in Addis Ababa (Arada, Kirkos and Yeka), Ethiopia and to estimate its nutrient recovery potential for the production of organic fertilizer. The study covered a sample size of 44 commercial and 44 institutional centers. Physiochemical analyses of organic fraction of mixed commercial and institutional solid wastes were determined following standard methods. The study finding showed that the average municipal (commercial and institutional) solid waste generation rates was 0.24 kg/capita/day with 0.33 kg/capita/day and 0.16 kg/capita/day, respectively. The bulk densities of commercial and institutional solid waste were 421.80 kg/m3 and 361.87 kg/m3, respectively. The composition of commercial and institutional solid waste in the selected area was dominated by food waste (42.3%) followed by paper waste (30.8%). Yard & plastic wastes accounted for 9.9% and 8%, respectively. The rest waste fractions were accounted for a total of 9%. The average percentage composition of compostable wastes of the solid waste was significantly high (53%) followed by recyclable wastes (41%). The average value of pH and moisture content of the organic wastes were in the range of 6–7.5 and 47–81%, respectively. With the exception of paper waste, the highest amount of hemicellulose was recorded. Generally, the overall results showed that most of the generated waste was organic, easily biodegradable, and can be suitable feedstocks for processing organic fertilizer through composting.

We focused on incineration of solid waste and resource recycling, when clarifying how to achieve carbon neutrality (CN) by 2050; we describe how future municipal solid waste incinerators (MSWIs) should operate. Specifically, eight low-carbon measures were set for four MSWIs located in the Tokyo waterfront area (Chuo, Minato, Shinkoto, and Ariake), and greenhouse gas (GHG) emissions were estimated for each scenario by combining these measures. We concluded that, in addition to MSW reduction and the introduction of biomass plastics, the improvement of power generation efficiency via plant renewal and wide area management of the MSWIs are useful when seeking to achieve CN. If the emission factor of electricity is to achieve CN in the future, the introduction of methanation is desirable in combination with wide area management, but if the emission factor of city-gas is also expected to achieve CN, an expansion of district heat utilization should rather be considered.

One of the problems that arise due to typhoon and flooding is the generation of large volumes of disaster wastes, which poses threats to the environment and human health when not managed properly. This study focused on the identification of suitable locations of temporary storage sites (TSS) for disaster wastes using geographic information system to address gaps in disaster waste management. A set of criteria for selection was established based on the guidelines of the United Nations Environment/Office for the Coordination of Humanitarian Affairs Joint Unit (UNEP/OCHA), with constraints set based on existing guidelines and past studies. Map layers were standardized using Boolean logic, and the criteria were analyzed using ArcGIS Pro and Google Earth Pro. Areas in the Province of Cavite having high disaster risks, particularly Cavite City, Noveleta, and Kawit, were selected as study sites. From the analysis, a total of 18 TSS candidates were identified. It was determined that land use and distances from fishponds and built-up areas were the most sensitive criteria as they cover large portions of the area. For each TSS candidate, a 15-min service area map was generated using the ArcGIS Pro Network Analyst which showed that selected locations may serve multiple cities/municipalities.

Isothermal pyrolysis of waste polystyrene over CuO/kaolin was investigated and optimized for maximum oil yield using Box-Behnken response surface design. The results revealed that the reaction variables affect the yields of the gaseous, liquid and char, respectively. Optimization of the reaction variables predicted an optimal yield of 96.07% at a residence time, heating rate, and catalyst loading of 45 min, 10 °C/min and 30%, respectively in agreement with the validation results of 95.56 ± 1.90%. The physicochemical properties of the oil conformed with petrodiesel properties and could be used as its substitute. The oil has a 84% dominance of benzene,1,1-(1-butenylidene)bis, and the mechanism through which it was formed has been proposed.

Implementing retorts in artisanal and small-scale gold mining (ASGM) to mitigate mercury emissions is a positive development. However, it creates a new challenge: the need for proper management of retorted mercury waste. This study aimed to estimate the global waste management cost for retorted mercury using stringent guidelines for mercury waste management. The results showed that the estimated cost could reach a maximum of 16.6 million USD by 2050, which is 44.7 times higher than the global retort purchase cost. Thus, securing waste management costs for retorted mercury is essential when implementing retorts for mercury mitigation. However, this may be challenging in many artisanal and small-scale gold mining countries due to low governance levels and underestimated short-term 5-year National Action Plan budgets. To address this issue, an additional 33.2% long-term budget in comparison with cumulative global environment facility ASGM funding so far will be required globally during 2015–2050 for proper waste management of retorted mercury. This study proposes a strategy for proper mercury waste management from a financial viewpoint by examining the context of mercury waste management in national action plans and estimating the global environment facility ASGM funding contribution by gold-consuming countries.

This study aimed to determine the quantity and quality of source separated organic household solid waste (SSOHSW) generation in Addis Ababa, Ethiopia with particular reference to its bioenergy recovery potential using bioconversion technologies. A multi-stage probability sampling approach was employed to collect data from 304 households representing different socioeconomic backgrounds from March 2 to 9, 2021. Results showed that HSW generation rate was 0.46 kg/capita/day, and the city’s annual generation of HSW was estimated at 648,094 tons, among which, 60.1% and 22.1% were organic, and recyclable wastes, respectively. Multivariate linear regression analysis indicated household income and occupation were significantly positive, whereas family size had a significant negative association with per capita HSW generation rate. Proximate analysis revealed averages of greater than 70% volatile matter content in all test samples. Ultimate analysis findings showed that carbon and oxygen were the major elements in all the test samples whereas compositional analysis of test samples indicated content of hemicellulose (12.11–70.38%) was the highest while lignin (2.33–8.67%) was the lowest. The study findings revealed that source separated household organic municipal solid waste is a suitable feedstock for bioenergy production and sustainable waste management. Using a suitable bioconversion process such as anaerobic digestion technology, 24.6 kJ of electricity is estimated to be obtained daily from the SSOHSW fractions.

Bioplastic waste may play a key role in shaping the microbial communities in composting environment. The present study aims to determine the possible influence of bioplastics on microbial structure of aerobic organic waste treatments and to assess the evolution of microbial community during thermophilic and maturation phases of composting, comparing microorganisms in compost and attached on bioplastics surface. Composting process was simulated in a 2-month lab-scale test. Mater-Bi®, PBAT, PLA and LDPE were considered as benchmark. A qualitative screening was done with DGGE, and then the bacterial community profile was disclosed with 16S rRNA amplicon analysis. The 16S rRNA profile in bioplastics-associated communities was found to largely differed from that of the initial compost (positive control). Moreover, as expected, during the thermophilic phase there was a prevalence of better heat-resistant phyla compared to the mesophilic phase. Some specialists were found to be plastic nature dependent, in particular Streptomyces, Pseudomonas, Aeribacillus, Schlegellela and Cohnella were among the most abundant genera. Finally, to select bacterial species capable of growing on the tested bioplastics, an enrichment method was applied. The method disclosed the possibility to culture some specific bioplastics degrading species, opening the frontiers for bioaugmentation practice in industrial composting.

Plastic waste management is of global concern while construction industry keeps searching for innovations to become more sustainable. In this scenario, recycling plastic waste as fibers for reinforcement of concrete stands out as a promising alternative to address both problems. In the last decade, many reviews have focused on how plastic fibers affect concrete properties and how waste can be used to produce these fibers. This paper presents an umbrella review of 47 previous reviews published from 2008 to 2021, covering papers from 1949 to 2021. As a result, bases were set to clarify the full life cycle of recycled plastic fiber-reinforced concrete (RP-FRC), including circularity strategies, to strengthen consistent contributions to the area in the future. The review compares and discusses the types of plastic waste suitable for producing plastic fibers, the effects of recycled plastic fibers on concrete properties and the sustainability of this recycling alternative. Finally, recommendations and unanswered questions for further research were formulated.Graphical abstract

End-of-life vehicles (ELV) management is essential for sustainable development and waste minimization. However, the ELV recycling companies are facing supply and demand uncertainties in the product recovery of ELV. This study aims to identify the critical enablers and inhibitors for economic sustainability in Malaysia’s supply and demand of ELV. The study adopted a qualitative interview approach in six ELV-related case companies. A Strengths, Weaknesses, Opportunities, and Threats (SWOT) analysis was performed to assess the identified enablers (strengths and opportunities) and inhibitors (weaknesses and threats). The common strengths presented are the quality of cores (used parts) received and the strategic location of the case companies to optimize the reverse logistic network. The highlighted weaknesses are lack of established standard operating procedures, low employee specialization skills, and poor adoption of Industry 4.0 enabling technologies. The identified opportunity includes specific market demand from targeted customers, while the most prevalent threats are supply uncertainty in quantities of cores, no ELV policy in Malaysia, an inadequate subsidy system, customer misconceptions, and a market acceptance barrier for ELV products. The case companies and relevant stakeholders can formulate appropriate business strategies and policy frameworks to improve economic sustainability for optimizing the value chain of ELV in Malaysia.